Cas no 657414-31-8 (5H-Thiazolo[2,3-b]quinazolin-3(2H)-one, 2-(4-nitrophenyl)-)

• Product Name: 5H-Thiazolo[2,3-b]quinazolin-3(2H)-one, 2-(4-nitrophenyl)-
• CAS No: 657414-31-8
• MF: C₁₆H₁₁N₃O₃S
• MW: 325.341841936111
• CID: 1695412
• Update Time: 2024-09-02

5H-Thiazolo[2,3-b]quinazolin-3(2H)-one, 2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Thiazolo[2,3-b]quinazolin-3(2H)-one, 2-(4-nitrophenyl)-

• Inchi： 1S/C16H11N3O3S/c20-15-14(10-5-7-12(8-6-10)19(21)22)23-16-17-13-4-2-1-3-11(13)9-18(15)16/h1-8,14H,9H2
• InChI Key： CPBYLPIPRADHBO-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)CN2C(=O)C(C3=CC=C([N+]([O-])=O)C=C3)SC=12

Computed Properties

• Exact Mass: 325.05223

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 542.2±60.0 °C(Predicted)
• PSA: 75.81
• pka: -0.80±0.40(Predicted)